7-methoxy-3-(4-methylphenoxy)-4H-chromen-4-one

• IUPAC Name: 7-methoxy-3-(4-methylphenoxy)chromen-4-one
• InChI: InChI=1S/C17H14O4/c1-11-3-5-12(6-4-11)21-16-10-20-15-9-13(19-2)7-8-14(15)17(16)18/h3-10H,1-2H3
• InChI Key: CERUJHAKRCLVMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC2=COC3=C(C2=O)C=CC(=C3)OC
• Molecular Formula: C17H14O4
• Molecular Weight: 282.29 g/mol

Description

Synthesis Analysis

The synthesis of chromene derivatives, including structures similar to 7-methoxy-3-(4-methylphenoxy)-4H-chromen-4-one, typically involves condensation reactions, cyclization, and substitutions. For example, Han et al. (2014) described the synthesis of 11-amino-3-methoxy-8-substituted-12-aryl-8,9-dihydro-7H-chromeno[2,3-b]quinolin-10(12H)-one derivatives through a process involving condensation of 3-methoxyphenol with β-dicyanostyrenes, followed by cyclization using K2CO3/Cu2Cl2 as a catalyst, showcasing a method that could be analogous to the synthesis of the compound (Han et al., 2014).

Molecular Structure Analysis

The molecular structure of chromene derivatives is characterized by their chromene core, often analyzed using spectroscopic methods such as NMR and X-ray crystallography. For instance, the crystal structure of related chromene compounds has been elucidated, revealing the conformation of the chromene moiety and substituents' orientations, which play a crucial role in their reactivity and interactions (Inglebert et al., 2014).

Chemical Reactions and Properties

Chromene derivatives undergo various chemical reactions, including substitutions, cyclizations, and additions, depending on the substituents and reaction conditions. The reactivity is significantly influenced by the electron-rich nature of the chromene oxygen and the positions of substituents on the ring, which can lead to a wide array of reaction outcomes and products (Bezergiannidou‐Balouctsi et al., 1993).

Physical Properties Analysis

The physical properties of chromene derivatives, such as solubility, melting point, and crystalline structure, are crucial for their application in medicinal chemistry and materials science. These properties are often determined experimentally through methods like differential scanning calorimetry (DSC) and single-crystal X-ray diffraction analysis. The structure and substituents significantly influence these physical properties, affecting the compound's behavior in biological systems and its formulation potential (Serdiuk et al., 2013).

Chemical Properties Analysis

The chemical properties of chromene derivatives, such as acidity, basicity, reactivity towards nucleophiles or electrophiles, and photochemical behavior, are influenced by their molecular structure. These properties are pivotal in determining the compound's pharmacological activity and its interaction with biological targets. Studies on chromene derivatives have shown a range of activities, including antimicrobial, anticancer, and anti-inflammatory effects, which are directly related to their chemical properties (Okasha et al., 2022).